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Compound of Interest

Compound Name: 9-(Bromomethyl)acridine

Cat. No.: B074509 Get Quote

9-(Bromomethyl)acridine is a fluorescent labeling agent and a versatile chemical intermediate

utilized extensively in biomedical research and pharmaceutical development.[1][2] Its utility

stems from the combination of the acridine moiety, a well-known DNA intercalator, and the

reactive bromomethyl group, which can readily participate in nucleophilic substitution reactions.

[3][4] This dual functionality makes it invaluable for synthesizing novel anti-cancer agents,

developing fluorescent probes for biological imaging, and creating targeted drug delivery

systems through bioconjugation.[3][4][5]

However, the very properties that make 9-(Bromomethyl)acridine a powerful research tool

also render it a significant occupational hazard. The acridine backbone can intercalate into

DNA, and the bromomethyl group is a potent alkylating agent, creating a molecule with

suspected mutagenic and carcinogenic properties.[5][6] This guide provides a comprehensive

framework for the safe handling, use, and disposal of 9-(Bromomethyl)acridine, grounded in

the principles of risk assessment and the hierarchy of controls. It is designed to empower

researchers to mitigate risks effectively while harnessing the compound's scientific potential.

Section 1: Hazard Identification and Risk
Assessment
A thorough understanding of the hazards associated with 9-(Bromomethyl)acridine is the

foundation of a robust safety protocol. The primary risks involve its chemical reactivity and its

toxicological profile.
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Physicochemical Properties
A summary of the key physical and chemical properties of 9-(Bromomethyl)acridine is

presented below. This information is critical for understanding its behavior under laboratory

conditions.

Property Value References

CAS Number 1556-34-9 [3]

Molecular Formula C₁₄H₁₀BrN [3]

Molecular Weight 272.14 g/mol [3]

Appearance
Pale yellow to brown powder

or crystals
[1][3]

Melting Point 160-165 °C [1][7]

Solubility Soluble in Methanol [1]

Toxicological Hazards and GHS Classification
9-(Bromomethyl)acridine is classified under the Globally Harmonized System (GHS) with

specific hazard statements that mandate careful handling. The primary routes of occupational

exposure are inhalation of the powder, dermal contact, and eye contact.

Hazard Class
GHS Hazard
Statement

Signal Word Pictogram References

Skin

Corrosion/Irritatio

n

H315: Causes

skin irritation
Warning

GHS07

(Exclamation

Mark)

[7][8]

Serious Eye

Damage/Irritation

H319: Causes

serious eye

irritation

Warning

GHS07

(Exclamation

Mark)

[7][8]

Specific Target

Organ Toxicity

H335: May

cause respiratory

irritation

Warning

GHS07

(Exclamation

Mark)

[7][8]
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Causality of Toxicity:

Irritation: The irritant properties are common for reactive alkylating agents, which can react

with proteins and other biomolecules in the skin, eyes, and respiratory tract, leading to an

inflammatory response.

Mutagenicity/Carcinogenicity: While specific carcinogenicity data for 9-
(Bromomethyl)acridine is not readily available, its mechanism of action presents a

significant concern. The acridine core is a known DNA intercalator, meaning it can insert

itself between the base pairs of a DNA helix.[6] The bromomethyl group is a reactive

alkylating agent capable of forming covalent bonds with DNA bases.[5] This combined action

of intercalation followed by alkylation can lead to DNA damage, frameshift mutations, and

interstrand crosslinking, which are hallmarks of mutagenesis and carcinogenesis.[5][6]

Therefore, it must be handled as a suspected carcinogen. The parent compound, acridine, is

regulated by OSHA as a potential carcinogen.[9]

The Hierarchy of Controls
Effective safety management prioritizes engineering and administrative controls over sole

reliance on personal protective equipment (PPE). This principle, known as the hierarchy of

controls, provides a systematic approach to minimizing exposure.
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Elimination
(Remove the hazard)

Substitution
(Replace with a less hazardous substance)

Engineering Controls
(Isolate people from the hazard, e.g., fume hood)

Administrative Controls
(Change the way people work, e.g., SOPs, training)

Personal Protective Equipment (PPE)
(Protect the worker with personal equipment)

Click to download full resolution via product page

Diagram: The Hierarchy of Controls for mitigating chemical exposure.

For 9-(Bromomethyl)acridine, elimination or substitution is often not feasible due to its unique

properties. Therefore, the focus must be on robust engineering controls, strict administrative

protocols, and diligent use of PPE.

Section 2: Safe Handling and Engineering Controls
All work with 9-(Bromomethyl)acridine must be conducted within designated areas to prevent

cross-contamination.

Engineering Controls
Chemical Fume Hood: All procedures involving 9-(Bromomethyl)acridine, especially the

handling of the solid powder and preparation of solutions, must be performed inside a
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certified chemical fume hood. This is critical to prevent inhalation of the irritant and potentially

carcinogenic dust.[9]

Ventilation: The laboratory must have adequate general ventilation to ensure any fugitive

emissions are diluted and removed.

Designated Work Area: Establish a designated area within the fume hood for handling this

compound. The area should be clearly labeled. This practice contains potential

contamination to a manageable and clearly defined space.

Personal Protective Equipment (PPE)
PPE is the last line of defense and must be selected carefully and used consistently.

Task Required PPE
Rationale and Best
Practices

Weighing Solid

- Double Nitrile Gloves- Lab

Coat- ANSI-approved Safety

Goggles- N95 Dust Mask

The primary risk is the

generation of fine, inhalable

dust. An N95 respirator is

essential to protect the

respiratory tract. Double

gloving minimizes the risk of

contamination when removing

the outer pair after handling.

[10]

Preparing Solutions &

Reactions

- Double Nitrile Gloves- Lab

Coat- ANSI-approved Safety

Goggles or Face Shield

The risk of splashes and spills

is highest during these

activities. Safety goggles are

mandatory. A face shield

should be considered when

handling larger volumes.

Post-Reaction Workup &

Purification

- Nitrile Gloves- Lab Coat-

Safety Glasses

While the compound may be in

solution, the risk of skin

contact remains. Standard

PPE is required.
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Protocol for Donning and Doffing PPE: Proper procedure for putting on and taking off PPE is

crucial to avoid self-contamination. Always don PPE before entering the designated handling

area and doff it before exiting. Gloves should be removed last, turning them inside out to

contain any surface contamination. Hands must be washed thoroughly with soap and water

after PPE is removed.

Section 3: Standard Operating Procedures
Weighing Protocol (Solid Compound)

Ensure the chemical fume hood is operational and the sash is at the appropriate working

height.

Decontaminate the balance and the surrounding area within the hood before starting.

Don all required PPE, including an N95 dust mask and double nitrile gloves.

Carefully open the container. Avoid creating airborne dust.

Use a spatula to carefully transfer the desired amount of solid to a tared container.

Close the primary container securely.

Clean the spatula and any contaminated surfaces with a suitable solvent (e.g., methanol)

and wipe. Dispose of the wipe as hazardous waste.

Carefully remove outer gloves and dispose of them in the designated hazardous waste

container within the fume hood.

Storage
Store 9-(Bromomethyl)acridine in a tightly sealed, clearly labeled container.[8]

Keep in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[11]

Some suppliers recommend storage at 2-8°C under an inert gas atmosphere to ensure long-

term stability.[3]
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Section 4: Emergency Procedures
Rapid and correct response to an exposure or spill is critical. All personnel working with this

compound must be familiar with these procedures and the location of emergency equipment.

Exposure Response
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[8][9]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area

thoroughly with soap and plenty of water.[8][9] Seek medical attention if irritation develops or

persists.[12]

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,

administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate

medical attention.[8][9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[8][9]

Spill Response Workflow
The response to a spill depends on its size and location.
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Spill Occurs

Assess Situation
(Size, Location, Hazard)

Is the spill large or
 are you untrained?

Evacuate Area
Alert Supervisor & EHS

Isolate the spill

Yes

Small, Contained Spill
(Researcher can handle)

No

Report Incident

Don Appropriate PPE
(Double gloves, goggles, lab coat, respirator if powder)

Contain the Spill
(Use absorbent pads or sand)

Carefully collect material
(Use non-sparking tools)

Place in a sealed, labeled
hazardous waste container

Decontaminate the area
with appropriate solvent

Dispose of all materials
as hazardous waste

Click to download full resolution via product page

Diagram: Workflow for responding to a 9-(Bromomethyl)acridine spill.
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Section 5: Waste Disposal
All waste contaminated with 9-(Bromomethyl)acridine, including empty containers, used PPE,

and spill cleanup materials, must be treated as hazardous chemical waste.

Collect waste in a dedicated, sealed, and clearly labeled hazardous waste container.

Never dispose of 9-(Bromomethyl)acridine or its waste down the drain.[9]

Follow all institutional, local, and national regulations for the disposal of hazardous chemical

waste.

Conclusion
9-(Bromomethyl)acridine is a compound of significant scientific interest, but it demands a

high degree of respect and caution. Its irritant properties and, more critically, its potential as a

mutagen and carcinogen due to its DNA-intercalating and alkylating capabilities, necessitate

stringent safety protocols. By adhering to the principles of the hierarchy of controls—prioritizing

engineering solutions like fume hoods, enforcing strict administrative procedures, and

consistently using appropriate personal protective equipment—researchers can safely manage

the risks associated with this compound. A proactive and informed approach to safety is

paramount to protecting the health of laboratory personnel while enabling the important

scientific advancements that 9-(Bromomethyl)acridine facilitates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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